Cas no 2642052-76-2 (4,6-Bis((4S,5S)-4,5-bis(4-(tert-butyl)phenyl)-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan)

4,6-Bis((4S,5S)-4,5-bis(4-(tert-butyl)phenyl)-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan structure
2642052-76-2 structure
Product Name:4,6-Bis((4S,5S)-4,5-bis(4-(tert-butyl)phenyl)-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan
CAS No:2642052-76-2
MF:C58H62N2O3
MW:835.124495983124
CID:6778653
PubChem ID:164517303
Update Time:2024-04-03

4,6-Bis((4S,5S)-4,5-bis(4-(tert-butyl)phenyl)-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan Chemical and Physical Properties

Names and Identifiers

    • 2642052-76-2
    • 4,6-Bis((4S,5S)-4,5-bis(4-(tert-butyl)phenyl)-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan
    • CS-0530641
    • Inchi: 1S/C58H62N2O3/c1-55(2,3)39-27-19-35(20-28-39)47-49(37-23-31-41(32-24-37)57(7,8)9)62-53(59-47)45-17-13-15-43-44-16-14-18-46(52(44)61-51(43)45)54-60-48(36-21-29-40(30-22-36)56(4,5)6)50(63-54)38-25-33-42(34-26-38)58(10,11)12/h13-34,47-50H,1-12H3/t47-,48-,49-,50-/m0/s1
    • InChI Key: WFQOJYRGGUMCHG-SIAPTGDMSA-N
    • SMILES: O1C(C2C=CC=C3C4=CC=CC(=C4OC=23)C2=N[C@@H](C3C=CC(=CC=3)C(C)(C)C)[C@H](C3C=CC(=CC=3)C(C)(C)C)O2)=N[C@@H](C2C=CC(=CC=2)C(C)(C)C)[C@@H]1C1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 834.47604384g/mol
  • Monoisotopic Mass: 834.47604384g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 63
  • Rotatable Bond Count: 10
  • Complexity: 1470
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 15.9
  • Topological Polar Surface Area: 56.3Ų
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